Cas no 2229238-93-9 (2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid)

2-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid is a brominated benzodioxin derivative featuring a propanoic acid substituent, which enhances its utility as an intermediate in organic synthesis. The bromine atom at the 8-position provides a reactive site for further functionalization, making it valuable for cross-coupling reactions and pharmaceutical applications. The benzodioxin core contributes to its stability while allowing for selective modifications. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its balanced lipophilicity and structural rigidity. Its well-defined synthetic pathway ensures consistent purity, making it a reliable building block for research and industrial applications.
2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid structure
2229238-93-9 structure
Product Name:2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid
CAS No:2229238-93-9
MF:C11H11BrO4
MW:287.106642961502
CID:5849517
PubChem ID:165831198
Update Time:2025-09-19

2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid
    • 2229238-93-9
    • EN300-1918436
    • Inchi: 1S/C11H11BrO4/c1-6(11(13)14)7-4-8(12)10-9(5-7)15-2-3-16-10/h4-6H,2-3H2,1H3,(H,13,14)
    • InChI Key: PQIDIURNXOAXAL-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2=C1OCCO2)C(C(=O)O)C

Computed Properties

  • Exact Mass: 285.98407g/mol
  • Monoisotopic Mass: 285.98407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.8Ų

2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1918436-0.05g
2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid
2229238-93-9
0.05g
$1080.0 2023-09-17
Enamine
EN300-1918436-0.1g
2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid
2229238-93-9
0.1g
$1131.0 2023-09-17
Enamine
EN300-1918436-0.25g
2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid
2229238-93-9
0.25g
$1183.0 2023-09-17
Enamine
EN300-1918436-0.5g
2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid
2229238-93-9
0.5g
$1234.0 2023-09-17
Enamine
EN300-1918436-1.0g
2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid
2229238-93-9
1g
$1286.0 2023-05-31
Enamine
EN300-1918436-2.5g
2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid
2229238-93-9
2.5g
$2520.0 2023-09-17
Enamine
EN300-1918436-5.0g
2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid
2229238-93-9
5g
$3728.0 2023-05-31
Enamine
EN300-1918436-10.0g
2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid
2229238-93-9
10g
$5528.0 2023-05-31
Enamine
EN300-1918436-1g
2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid
2229238-93-9
1g
$1286.0 2023-09-17
Enamine
EN300-1918436-5g
2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid
2229238-93-9
5g
$3728.0 2023-09-17

Additional information on 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid

Introduction to 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid (CAS No. 2229238-93-9)

2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229238-93-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule belongs to the benzodioxin class, a scaffold that has garnered considerable attention due to its structural versatility and biological activity. The presence of a bromo substituent at the 8-position and a carboxylic acid moiety at the propyl side chain enhances its potential as a pharmacophore in drug discovery initiatives.

The structural framework of 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid combines elements that are known to interact favorably with biological targets. The benzodioxin core, characterized by its aromatic stability and oxygen-rich environment, is often modified to fine-tune its pharmacokinetic properties. The bromo atom serves as a key substituent that can influence both electronic and steric interactions with potential receptors, making it a valuable tool in rational drug design.

In recent years, derivatives of benzodioxins have been explored for their potential in modulating various biological pathways. Specifically, compounds with similar structures have shown promise in preclinical studies related to central nervous system (CNS) disorders, inflammatory responses, and metabolic regulation. The carboxylic acid functionality in 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid not only contributes to the molecule's solubility but also provides a site for further chemical modification, enabling the synthesis of more complex derivatives.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more sophisticated pharmacological agents. Researchers have leveraged similar benzodioxin derivatives to develop molecules with enhanced binding affinity and selectivity for therapeutic targets. For instance, studies have demonstrated that modifications at the 6-position of the benzodioxin ring can significantly alter the compound's interaction with enzymes and receptors. The bromo substituent plays a crucial role in this regard by fine-tuning the electronic properties of the molecule.

The carboxylic acid group at the propyl side chain offers additional opportunities for derivatization. This moiety can be esterified or amidated to improve oral bioavailability or conjugated to other functional groups for targeted delivery systems. Such modifications are essential for translating promising preclinical findings into viable clinical candidates. The versatility of 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid makes it a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed that small changes in its structure can lead to significant differences in binding affinity and selectivity. These insights have guided researchers in designing next-generation analogs with improved pharmacological profiles. The integration of experimental data with computational predictions has become indispensable in modern drug discovery pipelines.

The synthesis of 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the benzodioxin core and introducing functional groups at specific positions.

In terms of biological activity, preliminary studies on related compounds suggest that 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid may exhibit properties relevant to therapeutic intervention. For example, analogs with similar scaffolds have shown inhibitory effects on certain enzymes implicated in inflammatory diseases. The bromo atom's ability to modulate enzyme interactions is particularly noteworthy and warrants further investigation into this compound's potential applications.

The pharmaceutical industry continues to invest heavily in exploring novel molecular entities like 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid (CAS No. 2229238-93-9). Its unique structural features position it as a promising candidate for developing new treatments across multiple therapeutic areas. As research progresses, additional insights into its mechanism of action and pharmacological profile are expected to emerge.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of such compounds from bench to market. High-throughput screening technologies combined with innovative synthetic strategies will accelerate the identification of lead compounds derived from structures like 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yloxy)propanoic acid (CAS No.). These collaborations will also facilitate rigorous testing to ensure safety and efficacy before clinical translation.

In conclusion, 2-(8-bromo - 2 , 3 - dihydro - 1 , 4 - benz od oxin - 6 - yl ) pro pan oic ac id represents a significant advancement in pharmaceutical chemistry . Its structural features , coupled with its potential as an intermediate , make it a valuable asset in drug discovery efforts . As research continues , this compound is poised to contribute meaningfully to the development of novel therapeutic agents .

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD